1-Cyclohexyl-2,5-dimethyl-1H-pyrrole-3-carboxylic acid

• IUPAC Name: 1-cyclohexyl-2,5-dimethylpyrrole-3-carboxylic acid
• InChI: InChI=1S/C13H19NO2/c1-9-8-12(13(15)16)10(2)14(9)11-6-4-3-5-7-11/h8,11H,3-7H2,1-2H3,(H,15,16)
• InChI Key: AAVGWKKJNWJABL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(N1C2CCCCC2)C)C(=O)O
• Molecular Formula: C13H19NO2
• DSSTOX Substance ID: DTXSID40359180
• Molecular Weight: 221.29 g/mol
• CAS RN: 797798-85-7

Description

1-Cyclohexyl-2,5-dimethyl-1H-pyrrole-3-carboxylic acid, also known as CDMP, is a synthetic organic compound in the pyrrole family. It is a white crystalline solid with a melting point of 145-147°C and a boiling point of 302-303°C. CDMP has been studied for its potential to be used in a variety of scientific applications, including the synthesis of new drugs and the study of biochemical and physiological effects on cells. This article will discuss the synthesis of CDMP, its scientific research applications, its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and potential future directions for research.

Scientific Research Applications

Synthesis Techniques and Intermediates

Research on compounds related to 1-Cyclohexyl-2,5-dimethyl-1H-pyrrole-3-carboxylic acid often focuses on their synthesis and the production of intermediates for further chemical transformations. For instance, β-Bromo-α,β-unsaturated carboxylic acids undergo carbonylative cyclization with 2,2-dimethylhydrazine under specific conditions to yield 1-(dimethylamino)-1H-pyrrole-2,5-diones, demonstrating a method to synthesize pyrrole derivatives with potential applicability in synthesizing related compounds (Bae & Cho, 2014). Similarly, the reaction of methyl 1-aryl-3-aroyl-4,5-dioxo-4,5-dihydro-1H-pyrrole-2-carboxylates with N-substituted 3-amino-5,5-dimethyl-2-cyclohexenones leads to complex pyrrole derivatives, showcasing another synthetic pathway for related chemical structures (Bannikova, Maslivets, & Aliev, 2004).

Antimicrobial Applications

The exploration of 1-Cyclohexyl-2,5-dimethyl-1H-pyrrole-3-carboxylic acid-related compounds extends into their antimicrobial properties. A study synthesized novel (E)-methyl 2,4-dimethyl-5-(3-oxo-3-phenylprop-1-en-1-yl)-1H-pyrrole-3-carboxylate derivatives and evaluated their in vitro antimicrobial activities. The findings revealed that these derivatives exhibit significant antibacterial and antifungal properties, attributed to the presence of the heterocyclic ring in their structure. This suggests the potential of these compounds in the development of new antimicrobial agents (Hublikar et al., 2019).

Spectroscopy and Quantum Chemical Approaches

Research on spectroscopy and quantum chemical analysis of pyrrole derivatives, such as ethyl-4-[(benzoyl)-hydrazonomethyl]-3,5-dimethyl-1H-pyrrole-2-carboxylate, provides insight into their molecular interactions and structure. These studies involve characterizing the products through various spectroscopic methods and quantum chemical calculations, aiding in understanding the molecular behavior and interaction potential of these compounds (Singh et al., 2013).